Cas no 1602332-22-8 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1602332-22-8
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5828799
• PubChem ID: 116067462
• Update Time: 2025-05-25

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid
• 1-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid
• 1602332-22-8
• EN300-1986640

• Inchi： 1S/C10H13ClN2O2/c1-6-7(8(11)13(2)12-6)5-10(3-4-10)9(14)15/h3-5H2,1-2H3,(H,14,15)
• InChI Key： FLFKTPSNOYMWFP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid

1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)Methylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1602332-22-8, known as 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in contemporary scientific studies.

Structural Analysis: The molecule consists of a cyclopropane ring fused with a carboxylic acid group, which is further connected to a pyrazole ring substituted with chlorine and methyl groups. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to the compound's stability and reactivity. The presence of the chlorine substituent at the 5-position of the pyrazole ring introduces electron-withdrawing effects, enhancing the molecule's electronic properties and potentially influencing its interaction with biological targets.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, cyclizations, and oxidations. The synthesis typically begins with the preparation of the pyrazole derivative, followed by its coupling with the cyclopropane carboxylic acid moiety. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound.

Biological Activity: Studies have demonstrated that 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid exhibits potent biological activity across various systems. For instance, research published in *Journal of Medicinal Chemistry* highlights its efficacy as an inhibitor of certain enzymes involved in metabolic pathways. Additionally, preliminary pharmacological studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development.

Applications in Drug Discovery: The unique combination of structural features in this compound makes it an attractive lead molecule for drug discovery programs targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Researchers have explored its ability to modulate key signaling pathways and interact with therapeutic targets at the molecular level. Recent findings from *Nature Communications* underscore its potential as a scaffold for developing novel therapeutic agents.

Environmental Impact: As interest in green chemistry grows, there has been increasing focus on understanding the environmental fate and toxicity of compounds like CAS No. 1602332-22-8. Studies conducted under controlled laboratory conditions indicate that this compound undergoes biodegradation under specific environmental conditions, reducing its ecological footprint. However, further research is required to fully assess its long-term impact on ecosystems.

Conclusion: The compound 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-Yl)methylcyclopropane-1-carboxylic acid (CAS No. 1602332-22-8) represents a significant advancement in organic chemistry due to its unique structure and diverse applications. With ongoing research exploring its biological activity and environmental compatibility, this molecule holds promise for contributing to breakthroughs in medicine and materials science.